N-(cyclohexylmethyl)-1-(methylsulfonyl)azetidine-3-carboxamide
Overview
Description
“N-(cyclohexylmethyl)-1-(methylsulfonyl)azetidine-3-carboxamide” is a chemical compound with the molecular formula C11H20N2O . It’s a member of the azetidine family, which are saturated heterocycles containing a three-membered ring with one nitrogen atom and three carbon atoms .
Molecular Structure Analysis
The molecular structure of a compound describes the arrangement of atoms within the molecule. For “N-(cyclohexylmethyl)-1-(methylsulfonyl)azetidine-3-carboxamide”, the molecular weight is 196.2893 . The SMILES string representation of this compound is O=C(N)C1CNC1 .Scientific Research Applications
Synthesis of N-heterocycles
Chiral sulfinamides, particularly tert-butanesulfinamide, have been extensively used as chiral auxiliaries in the stereoselective synthesis of amines and derivatives, including azetidines. This methodology allows for the creation of structurally diverse N-heterocycles, important in natural products and therapeutic compounds (Philip et al., 2020).
Drug Delivery Systems
Innovative drug delivery systems targeting the cardiovascular system have been developed for the delivery of small organic compounds and nanoproducts. These systems aim to overcome physiological barriers and improve therapeutic outcomes, using nanoformulations to enhance the delivery of drugs such as N-(methylsulfonyl)-based inhibitors (Geldenhuys et al., 2017).
Environmental Degradation
The environmental biodegradability of polyfluoroalkyl chemicals, including perfluoroalkane sulfonamido derivatives, has been reviewed to understand their fate and effects. This research aims to evaluate microbial degradation pathways and the impact on environmental monitoring and assessment (Liu & Mejia Avendaño, 2013).
HIV Inhibitors
Indolylarylsulfones have been identified as a potent class of HIV-1 non-nucleoside reverse transcriptase inhibitors. Their development focuses on enhancing the therapeutic profiles through structural modifications, promising new treatments for AIDS and related infections (Famiglini & Silvestri, 2018).
DNA Methyltransferase Inhibitors
DNA methyltransferase inhibitors, like 5-azacytidine and 5-aza-2'-deoxycytidine, have shown significant therapeutic potential, particularly in the treatment of leukemia. These agents inhibit hypermethylation and restore suppressor gene expression, demonstrating antitumor effects in laboratory models (Goffin & Eisenhauer, 2002).
Safety and Hazards
properties
IUPAC Name |
N-(cyclohexylmethyl)-1-methylsulfonylazetidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3S/c1-18(16,17)14-8-11(9-14)12(15)13-7-10-5-3-2-4-6-10/h10-11H,2-9H2,1H3,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFCKXMVWJKBUBD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CC(C1)C(=O)NCC2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyclohexylmethyl)-1-(methylsulfonyl)azetidine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 4-{[(5-{[(2,4-dichlorobenzyl)sulfanyl]methyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylate](/img/structure/B2635976.png)
![ethyl 2-[(3-{[(isopropylamino)carbonyl]amino}-1H-1,2,4-triazol-5-yl)sulfanyl]acetate](/img/structure/B2635979.png)
![N-([2,4'-bipyridin]-4-ylmethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide](/img/structure/B2635987.png)
![N-{1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2H-1,3-benzodioxole-5-carboxamide](/img/structure/B2635993.png)
